Cas no 851412-22-1 (2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide
• CAS No: 851412-22-1
• MF: C₂₅H₂₄N₂OS
• MW: 400.535864830017
• CID: 5815561
• PubChem ID: 3621175
• Update Time: 2025-07-04

2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-benzyl-1H-indol-3-yl)thio)-N-(4-ethylphenyl)acetamide
• Acetamide, N-(4-ethylphenyl)-2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-
• 2-(1-benzylindol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide
• F0616-0088
• AKOS024587763
• 2-[(1-benzyl-1H-indol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• 851412-22-1
• 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C25H24N2OS/c1-2-19-12-14-21(15-13-19)26-25(28)18-29-24-17-27(16-20-8-4-3-5-9-20)23-11-7-6-10-22(23)24/h3-15,17H,2,16,18H2,1H3,(H,26,28)
• InChI Key： NAAAOZFUTKBGAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1C2=C(N(CC3=CC=CC=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 400.16093457g/mol
• Monoisotopic Mass: 400.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide

Introduction to 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide (CAS No. 851412-22-1)

2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide, with the CAS number 851412-22-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as BIA 10-2474, is a derivative of indole and sulfanyl acetamide, and it has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders.

The molecular structure of 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide consists of a benzyl-substituted indole ring linked to an acetamide group via a sulfanyl bridge. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development. The compound's indole scaffold is known for its bioactive properties, while the sulfanyl and acetamide functionalities contribute to its pharmacological profile.

Recent studies have highlighted the potential of 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide as a modulator of fatty acid amide hydrolase (FAAH), an enzyme involved in the degradation of endocannabinoids such as anandamide. By inhibiting FAAH, this compound can increase the levels of endocannabinoids in the brain, which may have therapeutic benefits in conditions such as pain, anxiety, and neurodegenerative diseases.

In preclinical studies, BIA 10-2474 has demonstrated potent and selective FAAH inhibition with good pharmacokinetic properties. However, it is important to note that clinical trials have also revealed some safety concerns. A phase 1 clinical trial conducted in France in 2016 resulted in one death and several serious adverse events, leading to a halt in further development. This incident underscored the importance of rigorous safety assessments and careful risk management in drug development.

Despite these challenges, ongoing research continues to explore the potential of 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide and related compounds. Scientists are investigating structural modifications to improve safety profiles while maintaining or enhancing therapeutic efficacy. For instance, recent studies have focused on optimizing the sulfanyl bridge and substituents on the indole ring to achieve better selectivity and reduced toxicity.

The pharmacological effects of BIA 10-2474 are not limited to FAAH inhibition. Research has also shown that this compound can interact with other targets, such as serotonin receptors and ion channels, which may contribute to its overall therapeutic potential. These multifaceted interactions highlight the complexity of drug action and the need for comprehensive preclinical evaluations.

In addition to its potential as a therapeutic agent, 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide serves as a valuable tool for understanding the endocannabinoid system and its role in various physiological processes. Its use in basic research has provided insights into the mechanisms underlying pain modulation, mood regulation, and neuroprotection.

The synthesis of BIA 10-2474 involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between indole derivatives and sulfanyl acetamides, followed by functional group modifications. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide (CAS No. 851412-22-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. While its development has faced challenges, ongoing studies continue to explore its therapeutic applications and improve its safety profile. As research progresses, this compound may offer new avenues for treating neurological disorders and advancing our understanding of the endocannabinoid system.